Cas no 1989672-45-8 (isoquinoline-1,4-diamine dihydrochloride)

• Product Name: isoquinoline-1,4-diamine dihydrochloride
• CAS No: 1989672-45-8
• CID: 4633694
• Update Time: 2025-06-28

isoquinoline-1,4-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• isoquinoline-1,4-diamine dihydrochloride

Additional information on isoquinoline-1,4-diamine dihydrochloride

Comprehensive Overview of Isoquinoline-1,4-diamine Dihydrochloride (CAS No. 1989672-45-8): Properties, Applications, and Research Insights

Isoquinoline-1,4-diamine dihydrochloride (CAS No. 1989672-45-8) is a specialized organic compound gaining traction in pharmaceutical and biochemical research due to its unique structural properties. As a derivative of isoquinoline, this dihydrochloride salt exhibits enhanced solubility and stability, making it a valuable intermediate in drug discovery and material science. Researchers are increasingly focusing on its potential in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and small-molecule therapeutics.

The compound’s molecular structure, featuring a 1,4-diamine substitution pattern, allows for versatile interactions with biological targets. Recent studies highlight its role in developing anticancer agents and neuroprotective compounds, addressing growing public interest in personalized healthcare solutions. Its dihydrochloride form further improves bioavailability, a critical factor in drug formulation optimization—a hot topic in pharmaceutical forums and AI-driven research queries.

From a synthetic chemistry perspective, isoquinoline-1,4-diamine dihydrochloride serves as a building block for heterocyclic scaffolds, a keyword frequently searched by medicinal chemists. Its applications extend to fluorescence probes and metal-chelating agents, catering to advancements in diagnostic imaging and catalysis. The compound’s purity and stability under various pH conditions are often discussed in QC/QA protocols, reflecting industry demands for reliable research-grade chemicals.

Environmental and safety profiles of CAS No. 1989672-45-8 are also under scrutiny, coinciding with global emphasis on green chemistry. Innovations in solvent-free synthesis and waste reduction methods for such compounds resonate with sustainability-focused audiences. Additionally, its compatibility with high-throughput screening platforms aligns with AI-augmented drug discovery workflows—a trending search term among bioinformatics professionals.

In summary, isoquinoline-1,4-diamine dihydrochloride exemplifies the intersection of traditional organic chemistry and cutting-edge biomedical applications. Its multifaceted utility ensures continued relevance in answering contemporary scientific challenges, from targeted therapy design to smart material engineering.